molecular formula C54H78F3N17O16 B10786762 (2S)-2-[[(2S)-5-(diaminomethylideneamino)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-1-[(2S)-5-(diaminomethylideneamino)-2-(2,4-dinitroanilino)pentanoyl]pyrrolidine-2-carbonyl]amino]-4-methylpentanoyl]amino]propanoyl]amino]-4-methylpentanoyl]amino]-3-(1H-indol-3-yl)propanoyl]amino]pentanoyl]amino]-3-hydroxypropanoic acid;2,2,2-trifluoroacetic acid

(2S)-2-[[(2S)-5-(diaminomethylideneamino)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-1-[(2S)-5-(diaminomethylideneamino)-2-(2,4-dinitroanilino)pentanoyl]pyrrolidine-2-carbonyl]amino]-4-methylpentanoyl]amino]propanoyl]amino]-4-methylpentanoyl]amino]-3-(1H-indol-3-yl)propanoyl]amino]pentanoyl]amino]-3-hydroxypropanoic acid;2,2,2-trifluoroacetic acid

Cat. No.: B10786762
M. Wt: 1278.3 g/mol
InChI Key: AMNGVBSVDFWDQG-BZDQHTQVSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

The compound "(2S)-2-[[(2S)-5-(diaminomethylideneamino)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-1-[(2S)-5-(diaminomethylideneamino)-2-(2,4-dinitroanilino)pentanoyl]pyrrolidine-2-carbonyl]amino]-4-methylpentanoyl]amino]propanoyl]amino]-4-methylpentanoyl]amino]-3-(1H-indol-3-yl)propanoyl]amino]pentanoyl]amino]-3-hydroxypropanoic acid;2,2,2-trifluoroacetic acid" is a synthetic peptide derivative with a highly branched structure. Key features include:

  • Aromatic and heterocyclic residues: The 2,4-dinitroanilino group and indol-3-yl moiety suggest roles in π-π stacking or receptor binding.
  • Trifluoroacetic acid (TFA) counterion: Commonly used in peptide synthesis to improve solubility and purification .

Properties

Molecular Formula

C54H78F3N17O16

Molecular Weight

1278.3 g/mol

IUPAC Name

(2S)-2-[[(2S)-5-(diaminomethylideneamino)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-1-[(2S)-5-(diaminomethylideneamino)-2-(2,4-dinitroanilino)pentanoyl]pyrrolidine-2-carbonyl]amino]-4-methylpentanoyl]amino]propanoyl]amino]-4-methylpentanoyl]amino]-3-(1H-indol-3-yl)propanoyl]amino]pentanoyl]amino]-3-hydroxypropanoic acid;2,2,2-trifluoroacetic acid

InChI

InChI=1S/C52H77N17O14.C2HF3O2/c1-27(2)21-37(65-48(76)41-15-10-20-67(41)49(77)36(14-9-19-58-52(55)56)61-34-17-16-31(68(80)81)24-42(34)69(82)83)45(73)60-29(5)43(71)63-38(22-28(3)4)46(74)64-39(23-30-25-59-33-12-7-6-11-32(30)33)47(75)62-35(13-8-18-57-51(53)54)44(72)66-40(26-70)50(78)79;3-2(4,5)1(6)7/h6-7,11-12,16-17,24-25,27-29,35-41,59,61,70H,8-10,13-15,18-23,26H2,1-5H3,(H,60,73)(H,62,75)(H,63,71)(H,64,74)(H,65,76)(H,66,72)(H,78,79)(H4,53,54,57)(H4,55,56,58);(H,6,7)/t29-,35-,36-,37-,38-,39-,40-,41-;/m0./s1

InChI Key

AMNGVBSVDFWDQG-BZDQHTQVSA-N

Isomeric SMILES

C[C@@H](C(=O)N[C@@H](CC(C)C)C(=O)N[C@@H](CC1=CNC2=CC=CC=C21)C(=O)N[C@@H](CCCN=C(N)N)C(=O)N[C@@H](CO)C(=O)O)NC(=O)[C@H](CC(C)C)NC(=O)[C@@H]3CCCN3C(=O)[C@H](CCCN=C(N)N)NC4=C(C=C(C=C4)[N+](=O)[O-])[N+](=O)[O-].C(=O)(C(F)(F)F)O

Canonical SMILES

CC(C)CC(C(=O)NC(C)C(=O)NC(CC(C)C)C(=O)NC(CC1=CNC2=CC=CC=C21)C(=O)NC(CCCN=C(N)N)C(=O)NC(CO)C(=O)O)NC(=O)C3CCCN3C(=O)C(CCCN=C(N)N)NC4=C(C=C(C=C4)[N+](=O)[O-])[N+](=O)[O-].C(=O)(C(F)(F)F)O

Origin of Product

United States

Comparison with Similar Compounds

Structural Similarities

The target compound shares features with synthetic peptidomimetics and aromatic amide derivatives:

Feature Target Compound Similar Compounds Reference
Amide linkages Multiple amide bonds connecting branched residues Phenyl-hydroxy-acetylamino-methyl-phenyl compounds (e.g., Eli Lilly’s Example 1 )
Aromatic substituents 2,4-dinitroanilino, indol-3-yl Difluorophenyl groups in carboxamide derivatives
Counterions Trifluoroacetic acid (TFA) TFA commonly used in peptide salts for stability

Functional Group Analysis

  • Guanidine vs.
  • Electron-Withdrawing Groups: The 2,4-dinitroanilino group may reduce electron density compared to methoxy or hydroxyl groups in plant-derived phenylpropanoids .

Bioactivity Comparison

While direct bioactivity data for the target compound are lacking, inferences can be drawn from structurally related molecules:

  • Aromatic Amides: Compounds like 2-amino-5-[4-[[(2R)-2-(3,5-difluorophenyl)-2-hydroxy-acetyl]amino]-phenyl]-N-isopropyl-pyridine-3-carboxamide show kinase inhibition, hinting at possible enzyme-targeted activity for the target .

Physicochemical Properties

Property Target Compound Similar Compounds
Solubility Likely moderate (TFA counterion enhances) Low solubility in non-polar solvents
Stability Acid-labile (TFA counterion) Stable under neutral conditions
Molecular Weight High (>1500 Da) ~450–600 Da for smaller amides

Research Findings and Gaps

  • Synthesis Methods : The target’s branched structure likely requires solid-phase peptide synthesis (SPPS) with TFA deprotection, akin to methods in .
  • Therapeutic Potential: Similar peptidomimetics show promise in cancer (e.g., ferroptosis inducers in OSCC ), but the target’s 2,4-dinitroanilino group may confer unique selectivity.
  • Knowledge Gaps: No direct studies on the target’s bioactivity, stability, or toxicity were identified. Further research should prioritize assays for receptor binding, protease resistance, and cytotoxicity.

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